Cas no 2418691-97-9 (tert-butyl 4-3-(aminomethyl)-5-sulfanylphenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-(aminomethyl)-5-sulfanylphenylpiperazine-1-carboxylate
• CAS No: 2418691-97-9
• MF: C₁₆H₂₅N₃O₂S
• MW: 323.453602552414
• CID: 5679332
• PubChem ID: 165768501
• Update Time: 2025-06-11

tert-butyl 4-3-(aminomethyl)-5-sulfanylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26626275
• 2418691-97-9
• tert-butyl 4-[3-(aminomethyl)-5-sulfanylphenyl]piperazine-1-carboxylate
• tert-butyl 4-3-(aminomethyl)-5-sulfanylphenylpiperazine-1-carboxylate

• Inchi： 1S/C16H25N3O2S/c1-16(2,3)21-15(20)19-6-4-18(5-7-19)13-8-12(11-17)9-14(22)10-13/h8-10,22H,4-7,11,17H2,1-3H3
• InChI Key： BWFUBGZHUXGBHZ-UHFFFAOYSA-N
• SMILES： SC1C=C(CN)C=C(C=1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 323.16674822g/mol
• Monoisotopic Mass: 323.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.8Ų

Additional information on tert-butyl 4-3-(aminomethyl)-5-sulfanylphenylpiperazine-1-carboxylate

Introduction to Tert-butyl 4-3-(aminomethyl)-5-sulfanylphenylpiperazine-1-carboxylate (CAS No. 2418691-97-9)

Tert-butyl 4-3-(aminomethyl)-5-sulfanylphenylpiperazine-1-carboxylate, with the CAS number 2418691-97-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, which is well-known for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly its tert-butyl substituent and the presence of both an aminomethyl and a sulfanyl group on the phenyl ring, contribute to its unique chemical properties and potential therapeutic benefits.

The synthesis of Tert-butyl 4-3-(aminomethyl)-5-sulfanylphenylpiperazine-1-carboxylate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the tert-butyl group enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within the body. Additionally, the aminomethyl group provides a site for further functionalization, allowing for the development of more complex derivatives with enhanced pharmacological properties.

In recent years, there has been a growing interest in piperazine derivatives due to their potential as pharmacological agents. Studies have shown that compounds containing piperazine moieties can exhibit a wide range of biological activities, including antipsychotic, antidepressant, and anti-inflammatory effects. The presence of both an aminomethyl and a sulfanyl group in Tert-butyl 4-3-(aminomethyl)-5-sulfanylphenylpiperazine-1-carboxylate suggests that it may possess unique interactions with biological targets, making it a promising candidate for further investigation.

The sulfanyl group in this compound is particularly noteworthy, as it can influence both the electronic properties and solubility of the molecule. This feature has been exploited in various drug design strategies to improve bioavailability and target specificity. Furthermore, the tert-butyl group not only enhances lipophilicity but also provides a steric barrier that can prevent unwanted side reactions, thereby improving the overall stability and efficacy of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can gain insights into how Tert-butyl 4-3-(aminomethyl)-5-sulfanylphenylpiperazine-1-carboxylate interacts with biological targets. These studies have already identified potential binding sites on proteins that could be targeted for therapeutic intervention.

The pharmaceutical industry has been particularly interested in developing new drugs based on piperazine derivatives due to their favorable pharmacokinetic properties. Tert-butyl 4-3-(aminomethyl)-5-sulfanylphenylpiperazine-1-carboxylate represents an excellent example of how structural modifications can lead to compounds with enhanced therapeutic potential. Its unique combination of functional groups makes it a versatile scaffold for further drug development.

In conclusion, Tert-butyl 4-3-(aminomethyl)-5-sulfanylphenylpiperazine-1-carboxylate (CAS No. 2418691-97-9) is a promising compound with significant potential in pharmaceutical research. Its structural features, including the presence of a tert-butyl group, an aminomethyl group, and a sulfanyl group, contribute to its unique chemical properties and biological activities. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.